![molecular formula C8H16B2CaO2 B1602425 Calcium borohydride bis(tetrahydrofuran) CAS No. 304903-80-8](/img/structure/B1602425.png)
Calcium borohydride bis(tetrahydrofuran)
Overview
Description
Calcium borohydride bis(tetrahydrofuran) is an inorganic compound composed of calcium, boron, and hydrogen, with a molecular formula of Ca(BH4)2(THF). It is a colorless solid that is soluble in organic solvents such as toluene and tetrahydrofuran, as well as in water. This compound is used in a variety of applications, including organic synthesis, fuel cells, and catalysis. It is also used in the production of hydrogen fuel and in the synthesis of organic compounds.
Scientific Research Applications
1. Structural Chemistry and Ligand Behavior
Calcium borohydride bis(tetrahydrofuran) and related compounds have been studied for their unique structural properties and ligand behavior. In one study, the synthesis and structure of bis(tetrahydrofuran-O)calcium bis[bis(trimethylsilyl)amide] was examined, highlighting the metal center's distorted tetrahedral coordination by four ligands (Westerhausen, Hartmann, Heckmann, & Schwarz, 1997). Another research focused on the formation of a cationic calcium hydride cluster with a "naked" triphenylsilyl anion by hydrogenolysis of bis(triphenylsilyl)calcium, demonstrating complex calcium-centered reactions and the formation of distinct calcium complexes (Leich, Spaniol, & Okuda, 2015).
2. Polymerization and Material Synthesis
Calcium borohydride bis(tetrahydrofuran) has been used in the synthesis and polymerization of various materials. For example, it served as an initiator in the ring-opening polymerization of cyclic esters, demonstrating its potential in creating tailored polyesters (Zhong et al., 2001). Another study involved the use of calcium methoxide, derived from bis(tetrahydrofuran)calcium bis[bis(trimethylsilyl)amide], in the polymerization of ε-caprolactone and L-lactide, leading to the formation of polyesters with narrow molecular weight distribution (Zhong et al., 2001).
3. Hydrogen Storage and Release
The compound has also been researched for its role in hydrogen storage and release. One study revealed the release of tetrahydrofuran and structural phase transitions in calcium borohydride, which are critical for understanding its hydrogen storage capabilities (Paolone et al., 2012). Another research focused on improving the hydrogen desorption properties of the Li-Ca-B-N-H system, where calcium borohydride was synthesized in tetrahydrofuran, showing advancements in hydrogen storage technology (Chu et al., 2014).
4. Chemical Destabilization for Energy Applications
Calcium borohydride bis(tetrahydrofuran) is also involved in the destabilization of boron-based compounds for hydrogen storage. A review highlighted recent advances in destabilization strategies for boron-based compounds, including calcium borohydride, which is pivotal for developing efficient solid-state hydrogen storage materials (Castilla-Martinez etal., 2021)
Mechanism of Action
Target of Action
Calcium borohydride bis(tetrahydrofuran) is primarily used as a reducing agent . Its primary targets are molecules with reducible functional groups, such as α,β-unsaturated lactone derivatives .
Mode of Action
As a reducing agent, calcium borohydride bis(tetrahydrofuran) donates hydride ions (H-) to its targets . This results in the reduction of the target molecule. For example, it can selectively reduce α,β-unsaturated lactone derivatives to corresponding diols without reducing the conjugated C-C double bond .
Result of Action
The primary result of the action of calcium borohydride bis(tetrahydrofuran) is the reduction of target molecules. For instance, it can convert α,β-unsaturated lactone derivatives to corresponding diols . This can lead to changes in the molecular and cellular properties of the target molecules.
properties
InChI |
InChI=1S/2C4H8O.2B.Ca/c2*1-2-4-5-3-1;;;/h2*1-4H2;;;/q;;2*-1;+2 | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIGJBDVIBKGCRG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-].[B-].C1CCOC1.C1CCOC1.[Ca+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16B2CaO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90579250 | |
Record name | Calcium tetrahydroborate--oxolane (1/2/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90579250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
304903-80-8 | |
Record name | Calcium tetrahydroborate--oxolane (1/2/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90579250 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Calcium borohydride bis(tetrahydrofuran) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.